Cas no 2097922-31-9 (4-cyclopropyl-1-{1-4-(1H-pyrazol-1-yl)benzenesulfonylazetidin-3-yl}-1H-1,2,3-triazole)

• Product Name: 4-cyclopropyl-1-{1-4-(1H-pyrazol-1-yl)benzenesulfonylazetidin-3-yl}-1H-1,2,3-triazole
• CAS No: 2097922-31-9
• MF: C₁₇H₁₈N₆O₂S
• MW: 370.428821086884
• CID: 6409727
• PubChem ID: 121190371
• Update Time: 2025-05-20

4-cyclopropyl-1-{1-4-(1H-pyrazol-1-yl)benzenesulfonylazetidin-3-yl}-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-1-{1-4-(1H-pyrazol-1-yl)benzenesulfonylazetidin-3-yl}-1H-1,2,3-triazole
• F6555-0525
• 2097922-31-9
• 1-(1-((4-(1H-pyrazol-1-yl)phenyl)sulfonyl)azetidin-3-yl)-4-cyclopropyl-1H-1,2,3-triazole
• 4-cyclopropyl-1-[1-(4-pyrazol-1-ylphenyl)sulfonylazetidin-3-yl]triazole
• AKOS032467411
• 4-cyclopropyl-1-{1-[4-(1H-pyrazol-1-yl)benzenesulfonyl]azetidin-3-yl}-1H-1,2,3-triazole

• Inchi： 1S/C17H18N6O2S/c24-26(25,16-6-4-14(5-7-16)22-9-1-8-18-22)21-10-15(11-21)23-12-17(19-20-23)13-2-3-13/h1,4-9,12-13,15H,2-3,10-11H2
• InChI Key： IDDNRERWXOTBGK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N1C=CC=N1)(N1CC(C1)N1C=C(C2CC2)N=N1)(=O)=O

Computed Properties

• Exact Mass: 370.12119501g/mol
• Monoisotopic Mass: 370.12119501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 94.3Ų

Additional information on 4-cyclopropyl-1-{1-4-(1H-pyrazol-1-yl)benzenesulfonylazetidin-3-yl}-1H-1,2,3-triazole

Comprehensive Overview of 4-cyclopropyl-1-{1-4-(1H-pyrazol-1-yl)benzenesulfonylazetidin-3-yl}-1H-1,2,3-triazole (CAS No. 2097922-31-9)

The compound 4-cyclopropyl-1-{1-4-(1H-pyrazol-1-yl)benzenesulfonylazetidin-3-yl}-1H-1,2,3-triazole (CAS No. 2097922-31-9) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropyl group, 1H-1,2,3-triazole core, and benzenesulfonylazetidine moiety, make it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or as a building block for novel bioactive compounds.

In recent years, the demand for heterocyclic compounds like 4-cyclopropyl-1-{1-4-(1H-pyrazol-1-yl)benzenesulfonylazetidin-3-yl}-1H-1,2,3-triazole has surged due to their versatility in medicinal chemistry. The 1,2,3-triazole scaffold, in particular, is known for its stability and ability to participate in hydrogen bonding, which is crucial for drug-target interactions. This compound's CAS No. 2097922-31-9 is frequently searched in academic databases and patent literature, reflecting its growing importance in the field.

One of the most discussed topics in modern chemistry is the role of sulfonamide derivatives in drug design. The benzenesulfonyl group in this compound enhances its solubility and bioavailability, making it a valuable asset for researchers developing new therapeutics. Additionally, the azetidine ring contributes to the molecule's conformational rigidity, which can improve binding affinity to biological targets. These attributes align with current trends in precision medicine and targeted therapy.

The synthesis of 4-cyclopropyl-1-{1-4-(1H-pyrazol-1-yl)benzenesulfonylazetidin-3-yl}-1H-1,2,3-triazole often involves multi-step organic reactions, including click chemistry for the triazole formation and Suzuki coupling for introducing the pyrazole moiety. Such methodologies are widely explored in peer-reviewed journals, highlighting the compound's relevance in synthetic chemistry. Its CAS No. 2097922-31-9 serves as a key identifier for researchers seeking reproducible protocols.

From an industrial perspective, this compound is part of a broader class of sulfonamide-based molecules that are investigated for their potential in crop protection and agrochemicals. The cyclopropyl group, in particular, is known to enhance the metabolic stability of pesticides, making it a hotspot for innovation. As sustainability becomes a global priority, the development of eco-friendly agrochemicals using such advanced intermediates is gaining traction.

In conclusion, 4-cyclopropyl-1-{1-4-(1H-pyrazol-1-yl)benzenesulfonylazetidin-3-yl}-1H-1,2,3-triazole (CAS No. 2097922-31-9) represents a cutting-edge example of how heterocyclic chemistry can address challenges in pharmaceuticals and agriculture. Its structural complexity and functional diversity make it a subject of ongoing research, with potential breakthroughs on the horizon.